Cas no 301687-70-7 ((2E)-2-(phenylimino)-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazolidin-4-one)

• Product Name: (2E)-2-(phenylimino)-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazolidin-4-one
• CAS No: 301687-70-7
• MF: C₁₇H₁₃F₃N₂OS
• MW: 350.358133077621
• CID: 1441403
• PubChem ID: 135441318
• Update Time: 2025-08-05

(2E)-2-(phenylimino)-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(5H)-Thiazolone, 2-(phenylamino)-5-[[3-(trifluoromethyl)phenyl]methyl]-
• (2E)-2-(phenylimino)-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazolidin-4-one
• (E)-2-(phenylimino)-5-(3-(trifluoromethyl)benzyl)thiazolidin-4-one
• DXTMCFZBFJNDOP-UHFFFAOYSA-N
• HMS1415H09
• F0344-0099
• IDI1_009086
• AKOS002345855
• AKOS016130261
• (2E)-2-(phenylimino)-5-[3-(trifluoromethyl)benzyl]-1,3-thiazolidin-4-one
• AKOS002307745
• IFLab1_001219
• AB00667574-01
• SCHEMBL4145482
• 2-phenylimino-5-[[3-(trifluoromethyl)phenyl]methyl]-1,3-thiazolidin-4-one
• (2E)-2-(PHENYLIMINO)-5-{[3-(TRIFLUOROMETHYL)PHENYL]METHYL}-1,3-THIAZOLIDIN-4-ONE
• 301687-70-7
• 2-(PHENYLIMINO)-5-(3-(TRIFLUOROMETHYL)BENZYL)-1,3-THIAZOLIDIN-4-ONE
• STK952198
• AKOS016323406

• Inchi： 1S/C17H13F3N2OS/c18-17(19,20)12-6-4-5-11(9-12)10-14-15(23)22-16(24-14)21-13-7-2-1-3-8-13/h1-9,14H,10H2,(H,21,22,23)
• InChI Key： DXTMCFZBFJNDOP-UHFFFAOYSA-N
• SMILES： S1/C(=N/C2C=CC=CC=2)/NC(C1CC1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 350.07019
• Monoisotopic Mass: 350.07006870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 41.46

Additional information on (2E)-2-(phenylimino)-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazolidin-4-one

Introduction to (2E)-2-(phenylimino)-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazolidin-4-one

(2E)-2-(phenylimino)-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazolidin-4-one, also known by its CAS number 301687-70-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are known for their versatile applications in drug design and material science. The structure of this compound is characterized by a thiazolidinone ring system, which is a five-membered ring containing sulfur and nitrogen atoms. The substituents on the ring include a phenylimino group at position 2 and a trifluoromethyl-substituted phenylmethyl group at position 5, giving rise to its unique chemical properties.

The synthesis of this compound involves a series of carefully designed organic reactions. The core thiazolidinone ring is typically formed through the cyclization of an appropriate diamine or amine derivative with a carbonyl compound. The phenylimino group is introduced via imine formation, while the trifluoromethyl-substituted phenylmethyl group is added through alkylation or coupling reactions. These steps require precise control over reaction conditions, including temperature, pH, and solvent choice, to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of this compound in drug discovery. Its thiazolidinone core is known to exhibit bioactivity across various biological systems. For instance, research has shown that analogs of this compound may possess anti-inflammatory, antiviral, or anticancer properties. The presence of the trifluoromethyl group adds electron-withdrawing effects, which can enhance the compound's stability and bioavailability. Additionally, the phenylimino group introduces conjugation and aromaticity, further modulating the compound's electronic properties.

In terms of applications, this compound has shown promise in the development of new therapeutic agents. Its ability to interact with biological targets such as enzymes or receptors makes it a valuable candidate for drug design. For example, studies have explored its potential as an inhibitor of certain kinases involved in cancer progression. Furthermore, its structural flexibility allows for further modification to optimize its pharmacokinetic properties.

From a materials science perspective, this compound's unique electronic and structural properties make it a candidate for advanced materials such as semiconductors or sensors. The thiazolidinone ring system can serve as a building block for constructing functional materials with tailored electronic characteristics. The trifluoromethyl group contributes to both stability and solubility, which are critical factors in material applications.

Recent advancements in computational chemistry have also provided deeper insights into the properties of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns at an atomic level. These findings have been instrumental in guiding experimental efforts toward optimizing its synthesis and applications.

In conclusion, (2E)-2-(phenylimino)-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazolidin-4-one (CAS 301687-70-7) stands as a multifaceted organic compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers in various disciplines. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in future innovations across multiple fields.